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Compound of Interest

Compound Name: SAR 97276

Cat. No.: B1665694

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like SAR 97276 is a critical component of laboratory
safety and regulatory compliance. Given that a specific Safety Data Sheet (SDS) for SAR
97276 is not publicly available, it is imperative to treat the substance as potentially hazardous
and adhere to established guidelines for the disposal of investigational and research
chemicals.[1][2] This ensures the protection of personnel, the environment, and the integrity of
research operations.

Immediate Safety and Handling Protocols

Without a specific SDS, SAR 97276 should be managed with the assumption that it may be
hazardous.[1] Personnel must use appropriate Personal Protective Equipment (PPE), including
lab coats, chemical-resistant gloves, and safety goggles or a face shield.[3] All handling of the
compound, especially when generating dust or aerosols, should be conducted within a certified
chemical fume hood to minimize inhalation exposure.[4]

Step-by-Step Disposal Plan

The disposal of investigational drugs must comply with federal, state, and local regulations,
such as those set by the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).[5][6] The following step-by-step procedure outlines
the proper disposal process for SAR 97276.

e Hazard Assessment and Segregation:
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o Treat SAR 97276 as a hazardous chemical waste.

o Do not mix it with other waste streams to avoid unintended chemical reactions.[7]

o Segregate the waste based on its physical state (solid or liquid).

Containerization:

o Select a waste container that is in good condition, compatible with the chemical, and has a
secure, leak-proof lid.[8][9]

o For solid waste, a clearly labeled, sealed plastic bag or a screw-top container is
appropriate.

o For liquid waste, use a shatter-resistant, coated glass or a compatible plastic container.

o Original containers of SAR 97276 (vials, ampules) can be placed directly into the
designated hazardous waste container.[8][10]

Labeling:
o Label the waste container clearly with the words "HAZARDOUS WASTE".[7][8]

o The label must include the full chemical name ("SAR 97276"), the approximate quantity or
concentration, and the name of the Principal Investigator (PI) or responsible researcher.[8]

o Indicate the date when the waste was first added to the container.
Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[8][11]

o The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

o Ensure the SAA is inspected weekly, and these inspections are documented.[8]

Disposal Request and Pickup:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1665694?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1665694?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b1665694?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Once the container is full or the project concludes, contact your institution's Environmental
Health and Safety (EHS) office to arrange for pickup.[8][12]

o Complete any required chemical waste disposal request forms provided by the EHS office.

[8]

o The EHS office will then transport the waste to a licensed hazardous waste disposal
facility for incineration, which is the recommended method for pharmaceutical waste.[6]
[10][12]

Data Presentation: Waste Management Guidelines

The following table summarizes key quantitative limits and requirements for the temporary
storage of hazardous chemical waste in a laboratory setting, based on general guidelines.

Parameter Guideline Rationale

Prevents the accumulation of
Maximum Volume in SAA 55 gallons of hazardous waste  large quantities of hazardous
materials in the lab.[11]

Maximum Quantity of Acutely 1 . Stricter control for highly toxic
_ _ quar
Toxic Waste (P-list) substances.[11]

Minimizes the release of
] Must be kept closed except ]
Container Status ) vapors and prevents spills.[7]
when adding waste.

[11]
) Varies by generator status; Ensures timely removal of
Storage Duration
consult EHS. waste from the laboratory.

_ Ensures proper identification
_ _ Label with "HAZARDOUS _
Labeling Requirement and handling of the waste.[7]
WASTE" and contents. 8]

Mandatory Visualizations

The following diagrams illustrate the procedural workflows for the safe handling and disposal of
SAR 97276.
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Figure 1: Initial safe handling workflow for SAR 97276.
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Figure 2: Step-by-step disposal procedure for SAR 97276.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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